Cas no 312934-59-1 (Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate)

Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate structure
312934-59-1 structure
Product Name:Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
CAS No:312934-59-1
MF:C16H24N2O4
MW:308.372764587402
CID:1452371
PubChem ID:15499634
Update Time:2025-04-20

Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-anilino-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
    • 2,2-Bis(t-butyloxycarbonyl)-1-phenylhydrazine
    • OR40473
    • N-(tert-butoxycarbonyl)-N'-phenyltert-butoxycarbohydrazide
    • N-Phenylhydrazine, N',N'-Bis-BOC protected
    • Di-tert-butyl 2-phenylhydrazine-1,1-dicarboxylate
    • AGN-PC-00PGGJ
    • DTXSID70573372
    • 312934-59-1
    • Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
    • Inchi: 1S/C16H24N2O4/c1-15(2,3)21-13(19)18(14(20)22-16(4,5)6)17-12-10-8-7-9-11-12/h7-11,17H,1-6H3
    • InChI Key: OUFGITXACHEQGI-UHFFFAOYSA-N
    • SMILES: O(C(N(C(=O)OC(C)(C)C)NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 308.17372
  • Monoisotopic Mass: 308.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87

Tert-butyl N-anilino-n-[(2-methylpropan-2-yl)oxycarbonyl]carbamate Related Literature

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